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Introduction
Triphenylmethane, a colorless crystalline solid with the chemical formula (C₆H₅)₃CH,

represents a cornerstone in the history of organic chemistry.[1] While unassuming in its pure

form, its molecular framework is the parent structure for a vast and vibrant class of synthetic

compounds known as triarylmethane dyes.[1] The discovery and subsequent synthesis of

triphenylmethane were pivotal moments that not only advanced the theoretical understanding

of chemical structures but also fueled the burgeoning synthetic dye industry of the 19th century.

This guide provides an in-depth look into the historical context of its discovery, details the key

experimental protocols for its synthesis, presents its core physicochemical properties, and

outlines the timeline of its development and the related milestones that shaped modern

chemistry.

Historical Overview and Discovery
The mid-19th century was a transformative period for organic chemistry, moving from the

theory of vitalism—the idea that organic compounds could only be produced by living

organisms—to the dawn of synthetic organic chemistry.[2] A pivotal figure in this era was the

German chemist August Kekulé, who was a principal founder of the theory of chemical

structure.[3] His groundbreaking proposal in 1865 for the cyclic, hexagonal structure of

benzene revolutionized the understanding of aromatic compounds and laid the theoretical

groundwork for countless subsequent discoveries.[4][5]
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It was within this fertile scientific landscape that triphenylmethane was first synthesized. In

1872, August Kekulé and his student, A. Franchimont, reported the first synthesis of the

compound by heating diphenylmercury with benzal chloride.[1]

This initial discovery was soon followed by the development of more practical and scalable

synthetic routes. The advent of the Friedel-Crafts reaction in 1877 by Charles Friedel and

James Crafts provided a powerful new tool for alkylating and acylating aromatic rings. This

reaction quickly became the premier method for producing triphenylmethane, typically by

reacting three equivalents of benzene with chloroform in the presence of a Lewis acid catalyst

like aluminum chloride.[6][7]

The discovery of triphenylmethane was intrinsically linked to the explosive growth of the

synthetic dye industry. This industrial revolution was sparked by the serendipitous discovery of

mauveine, the first synthetic dye, by William Henry Perkin in 1856 while he was a student of

August Wilhelm von Hofmann.[8][9][10] Perkin's discovery demonstrated that valuable, brightly

colored dyes could be synthesized from simple organic molecules derived from coal tar, a

readily available industrial byproduct.[11][12] This spurred intense competition among chemists

to develop new synthetic colors.[13]

Following Perkin's breakthrough, the first triphenylmethane dye, fuchsine (also known as

magenta), was developed between 1858 and 1859 by François-Emmanuel Verguin.[13][14][15]

This intensely colored reddish-purple dye confirmed the immense potential of the

triphenylmethane scaffold.[14] The class of triphenylmethane dyes expanded rapidly to

include a wide spectrum of reds, violets, blues, and greens, with another major dye, crystal

violet, being introduced in 1883.[16][17] The structures of these dyes were elucidated in 1878

by Emil Fischer, who demonstrated their relationship to the parent triphenylmethane
hydrocarbon.[14]

Data Presentation: Physicochemical Properties of
Triphenylmethane
The following table summarizes the key quantitative properties of triphenylmethane, which are

crucial for its application in synthesis and materials science.
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Property Value Citations

Molecular Formula C₁₉H₁₆ [1][18]

Molecular Weight 244.34 g/mol [19][20]

Appearance
Colorless to light brown

crystalline solid
[19][21]

Melting Point 92–94 °C [20][21]

Boiling Point 359 °C [1][20]

Density 1.014 g/cm³ [21]

Solubility

Insoluble in water; Soluble in

nonpolar organic solvents such

as benzene, chloroform,

ethanol, and ether.

[1][21]

Acidity (pKa) ~33 [1]

Experimental Protocols: Synthesis of
Triphenylmethane
The Friedel-Crafts reaction is the most common and versatile method for synthesizing

triphenylmethane. The following protocol is adapted from the peer-reviewed procedure

published in Organic Syntheses, which utilizes benzene and carbon tetrachloride.[6][7] This

method proceeds in two main stages: the formation of a triphenylmethyl chloride-aluminum

chloride adduct, followed by hydrolysis to yield triphenylmethane.[1]

Protocol: Friedel-Crafts Synthesis from Benzene and
Carbon Tetrachloride
Materials & Equipment:

Reactants:

Dry Benzene (C₆H₆): 292 g (3.7 moles)
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Dry Carbon Tetrachloride (CCl₄): 116 g (0.75 mole)

Anhydrous Aluminum Chloride (AlCl₃), lump form: 100 g (0.75 mole)

Ice

Concentrated Hydrochloric Acid (HCl)

Ethyl Alcohol (95%)

Equipment:

1-Liter round-bottom flask

Reflux condenser with a calcium chloride drying tube

5-Liter flask

Steam bath

Separatory funnel

Distillation apparatus (for atmospheric and reduced pressure)

Büchner funnel and filter flask

Ice water bath

Procedure:

Reaction Setup: To a 1-L round-bottom flask equipped with a reflux condenser, add 292 g of

dry benzene and 116 g of dry carbon tetrachloride.[6]

Catalyst Addition: Add 100 g of anhydrous aluminum chloride in lumps to the mixture.

Immediately connect the flask to the reflux condenser fitted with a calcium chloride tube to

protect the reaction from atmospheric moisture.[6]

Reaction Incubation: Immediately immerse the reaction flask in an ice water bath. Allow the

flask to stand for 24 hours. The temperature of the bath can be allowed to rise gradually to
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room temperature during this period.[6]

Hydrolysis and Workup: After 24 hours, carefully pour the reaction mixture into a 5-L flask

containing 650 g of crushed ice and 25 mL of concentrated hydrochloric acid.[6]

Extraction: Add 1 L of benzene to the 5-L flask and heat the mixture on a steam bath under

the reflux condenser. After boiling gently for 5-10 minutes to decompose the intermediate

complex, cool the mixture to 40–50°C. Transfer the mixture to a large separatory funnel and

separate the benzene layer.[6]

Washing: Wash the benzene layer with 700 mL of warm water containing 25 mL of

concentrated hydrochloric acid.[6]

Distillation: Distill the washed benzene layer under atmospheric pressure to remove the

benzene solvent. Transfer the residue to a smaller flask and distill under reduced pressure,

collecting the fraction that boils between 190–215°C at 10 mm Hg. This fraction, which

weighs between 135–160 g, will solidify upon cooling.[6]

Purification (Recrystallization): Recrystallize the solid product from 550–650 mL of ethyl

alcohol. The pure triphenylmethane will crystallize as colorless needles.[6]

Isolation: Collect the crystals by suction filtration using a Büchner funnel, wash them twice

with 30-mL portions of fresh, cold alcohol, and allow them to air dry. The final yield of pure

triphenylmethane is typically between 125–154 g (68–84% of the theoretical amount).[6]

Visualization of Key Discoveries
The following diagram illustrates the timeline of key events surrounding the discovery of

triphenylmethane and the rise of the synthetic dye industry in the 19th century.
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Timeline of Key Discoveries (19th Century)

1856
William H. Perkin

discovers Mauveine,
the first synthetic dye.

1859
Fuchsine, the first

triphenylmethane dye,
is developed by F. Verguin.

Spurs dye
industry growth

1872
August Kekulé

synthesizes
Triphenylmethane.

1883
Crystal Violet,

a major triphenylmethane
dye, is introduced.Expands dye class

1865
August Kekulé

proposes the cyclic
structure of Benzene.

Enables structural
understanding 1877

Friedel-Crafts Reaction
is developed, providing a

key synthesis route.

Click to download full resolution via product page

Caption: A timeline of key 19th-century discoveries in organic chemistry.

Conclusion
The discovery of triphenylmethane by August Kekulé was a direct consequence of the rapid

theoretical advancements in structural organic chemistry that he himself had pioneered. This

seemingly simple hydrocarbon became the foundational scaffold for the triarylmethane dyes, a

class of compounds that transformed the textile industry and demonstrated the immense

commercial potential of synthetic organic chemistry. The development of efficient synthetic

routes, such as the Friedel-Crafts reaction, made triphenylmethane and its derivatives readily

accessible, further fueling innovation. Today, while the primary application of

triphenylmethane remains in the synthesis of dyes and indicators, its derivatives continue to

be explored for novel applications in medicine and materials science, cementing its legacy as a

molecule of historical and ongoing scientific importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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